Alternating chiral selectivity of aldol reactions under the confined space of mesoporous silica†

Chemical Communications Pub Date: 2015-09-29 DOI: 10.1039/C5CC07255G

Abstract

The chiral selectivities were altered and high diastereo- and enantio-selectivities of the products were obtained in water medium without adding acid co-catalysts when a primary–tertiary diamine catalyst was immobilized on mesoporous SBA-15 to form a recyclable catalyst for the direct asymmetric aldol reaction of cyclohexanone with p-nitrobenzaldehyde.

Graphical abstract: Alternating chiral selectivity of aldol reactions under the confined space of mesoporous silica
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